N-[2-(benzyloxy)phenyl]butanamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(2-phenylmethoxyphenyl)butanamide
• InChI: InChI=1S/C17H19NO2/c1-2-8-17(19)18-15-11-6-7-12-16(15)20-13-14-9-4-3-5-10-14/h3-7,9-12H,2,8,13H2,1H3,(H,18,19)
• InChI Key: GADWTBLLMCTQRH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1OCC2=CC=CC=C2

Description

N-[2-(benzyloxy)phenyl]butanamide, also known as NBOMe, is a synthetic compound that belongs to the family of phenethylamines. NBOMe has gained popularity in recent years due to its unique chemical structure and potential applications in scientific research.

Mechanism of Action

N-[2-(benzyloxy)phenyl]butanamide acts as a partial agonist at the 5-HT2A receptor, which means it activates the receptor to a lesser degree than a full agonist. This results in a unique pattern of receptor activation that can lead to altered perception, hallucinations, and other effects. N-[2-(benzyloxy)phenyl]butanamide also has affinity for other receptors, including the 5-HT2B and 5-HT2C receptors, which may contribute to its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(benzyloxy)phenyl]butanamide are not well understood, but it is believed to alter the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. This can lead to altered perception, mood, and cognition. N-[2-(benzyloxy)phenyl]butanamide has also been shown to induce vasoconstriction, which can result in cardiovascular effects such as hypertension and tachycardia.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzyloxy)phenyl]butanamide in lab experiments is its high affinity for the 5-HT2A receptor, which allows for more precise targeting of this receptor. However, one limitation is its potential for toxicity, as high doses of N-[2-(benzyloxy)phenyl]butanamide have been shown to induce seizures and other adverse effects.

Future Directions

There are many potential future directions for research on N-[2-(benzyloxy)phenyl]butanamide, including its use in the treatment of neurological disorders such as depression and schizophrenia. Further research is needed to better understand the biochemical and physiological effects of N-[2-(benzyloxy)phenyl]butanamide, as well as its potential for toxicity. Additionally, studies on the structure-activity relationship of N-[2-(benzyloxy)phenyl]butanamide may lead to the development of new compounds with improved therapeutic potential.

Synthesis Methods

N-[2-(benzyloxy)phenyl]butanamide can be synthesized using a variety of methods, including the reaction of 2-(benzyloxy)aniline with butanoyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-[2-(benzyloxy)phenyl]butanamide. Other methods of synthesis include the reaction of 2-(benzyloxy)aniline with 1-bromo-3-chloropropane, followed by reduction with sodium borohydride.

Scientific Research Applications

N-[2-(benzyloxy)phenyl]butanamide has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. N-[2-(benzyloxy)phenyl]butanamide has been used to study the role of the 5-HT2A receptor in various neurological disorders, including schizophrenia and depression.